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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785 Get Quote

Essential Safety and Handling Guide for 1,5-
Dichlorohexane
Topic: Personal Protective Equipment for Handling 1,5-Dichlorohexane Content Type:

Provides essential, immediate safety and logistical information, including operational and

disposal plans. This content provides procedural, step-by-step guidance that directly answers

specific operational questions. Audience: Researchers, scientists, and drug development

professionals.

This guide provides critical safety and logistical information for the handling and disposal of

1,5-Dichlorohexane (CAS No. 54305-90-7). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information
1,5-Dichlorohexane is a chemical that requires careful handling due to its potential health

hazards. It is known to cause skin and serious eye irritation, and may also cause respiratory

irritation.[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Quantitative Data Summary

Property Value

Molecular Formula C₆H₁₂Cl₂

Molecular Weight 155.07 g/mol [2]

Appearance Clear Liquid

Purity Min. 95%

OSHA PEL Not available[1]

NIOSH REL Not available[1]

ACGIH TLV Not available[1]

Personal Protective Equipment (PPE)
To ensure safety when handling 1,5-Dichlorohexane, the following personal protective

equipment is mandatory.

PPE Requirements
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Protection Type Recommended Equipment

Eye and Face Protection
Wear safety goggles with side shields or a face

shield to protect against splashes.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat or protective suit are

required to prevent skin contact.[4]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood to avoid inhaling vapors.[4]

If ventilation is inadequate, a NIOSH-approved

respirator is necessary.

Foot Protection Closed-toe shoes must be worn.

Operational and Disposal Plan
A systematic approach to handling and disposing of 1,5-Dichlorohexane is crucial for

laboratory safety. The following step-by-step plan outlines the necessary procedures.

Experimental Workflow
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Operational Workflow for Handling 1,5-Dichlorohexane

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Review Safety Data Sheet

Gather All Necessary Materials

Carefully Transfer Chemical

Perform Experimental Procedure

Monitor for Spills or Exposure

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste via Approved Channels

Doff and Dispose of Contaminated PPE
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Caption: This diagram outlines the step-by-step process for safely handling 1,5-
Dichlorohexane, from preparation to disposal.

Detailed Methodologies
Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

1,5-Dichlorohexane to understand its hazards and safety precautions.

Don Personal Protective Equipment (PPE): Equip yourself with the appropriate PPE as

specified in the table above.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[4]

Gather Materials: Assemble all necessary equipment and reagents before starting the

experiment.

Handling:

Chemical Transfer: Carefully measure and transfer 1,5-Dichlorohexane, avoiding splashes

and spills.

Experimental Procedure: Carry out the experiment, keeping containers of 1,5-
Dichlorohexane sealed when not in use.

Monitor for Spills: Be vigilant for any spills or leaks. In the event of a small spill, absorb the

material with an inert absorbent such as sand or vermiculite and place it in a sealed

container for disposal.[5][6]

Cleanup and Disposal:

Decontaminate Surfaces: Clean and decontaminate all work surfaces and equipment after

use.

Waste Segregation: Segregate waste containing 1,5-Dichlorohexane from other waste

streams.
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Waste Disposal: Dispose of chemical waste through an approved hazardous waste disposal

service, in accordance with local, state, and federal regulations.[5] Do not pour down the

drain.[5]

PPE Disposal: Remove and dispose of contaminated gloves and other disposable PPE in a

designated waste container.

PPE Selection Logic

PPE Selection for 1,5-Dichlorohexane

Potential Routes of Exposure

Required Personal Protective Equipment

Start: Assess Hazards

Skin Contact Eye Contact Inhalation

Chemical-Resistant Gloves Lab Coat / Protective Suit Safety Goggles / Face Shield Work in Fume Hood or Use Respirator

Click to download full resolution via product page

Caption: This diagram illustrates the logic for selecting the appropriate PPE based on the

potential hazards of 1,5-Dichlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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